Cas no 5285-60-9 (4,4'-Methylenebisn-sec-butylaniline)

4,4'-Methylenebis(N-sec-butylaniline) is a high-purity aromatic amine compound primarily used as a curing agent in epoxy resin systems. Its chemical structure, featuring secondary butyl groups, contributes to improved solubility and compatibility with epoxy formulations, enabling enhanced processing characteristics. The compound offers controlled reactivity, facilitating optimized cure schedules and balanced mechanical properties in cured epoxy networks. Its secondary amine functionality ensures efficient crosslinking, resulting in thermally stable and chemically resistant polymer matrices. The product is particularly valued in applications requiring tailored viscosity, extended pot life, and high-performance thermoset properties. Proper handling is essential due to its amine-based reactivity. Storage under inert conditions is recommended to maintain stability.
4,4'-Methylenebisn-sec-butylaniline structure
5285-60-9 structure
Product Name:4,4'-Methylenebisn-sec-butylaniline
CAS No:5285-60-9
MF:C21H30N2
MW:310.476305484772
CID:372520
PubChem ID:110640
Update Time:2025-10-29

4,4'-Methylenebisn-sec-butylaniline Chemical and Physical Properties

Names and Identifiers

    • 4, 4-dibutyldiphenyl methane
    • 4,4'-METHYLENEBIS[N-SEC-BUTYLANILINE]
    • 4,4'-methylenebis(N-(sec-butyl)aniline)
    • ACETOSTAB 225
    • MBDA
    • N,N'-di-sec-butyl-4,4'-methylenedianiline
    • POLYLINK 4200
    • 4,4'-bis(sec-Butylamino) diphenylmethane
    • 4,4'-methylenebis[n-(1-methylpropyl)-benzenamin
    • 4,4'-Methylenebisn-sec-butylaniline
    • MFCD03703459
    • FT-0765232
    • YZZTZUHVGICSCS-UHFFFAOYSA-N
    • 4,4'-methylene-bis[N-s-butylaniline]
    • 4,4'-Methylene-bis[N-(1-methylpropyl)-phenylamine]
    • 5285-60-9
    • Benzenamine, 4,4'-methylenebis[N-(1-methylpropyl)-
    • F71202
    • 4,4'-Bis(sec-butylamino)diphenylmethane
    • 4,4'-Methylenebis(N-sec-butylaniline)
    • W-110023
    • N,N'-di-sec-butyl-4,4'-methylenebis(benzeneamine)
    • Benzenamine, 4,4'-methylenebis(N-(1-methylpropyl)-
    • DTXSID9041499
    • 4,4'-Methylenebis[N-(1-methylpropyl)benzenamine
    • N,N'-di(2-butyl)-4,4'-methylenebis(benzeneamine)
    • N-butan-2-yl-4-[[4-(butan-2-ylamino)phenyl]methyl]aniline
    • NS00044927
    • EINECS 226-122-6
    • SCHEMBL48404
    • AKOS028108484
    • DTXCID7021499
    • DB-071596
    • N-(SEC-BUTYL)-4-{[4-(SEC-BUTYLAMINO)PHENYL]METHYL}ANILINE
    • 4,4\\'-methylenebis[N-sec-butylaniline]
    • Inchi： 1S/C21H30N2/c1-5-16(3)22-20-11-7-18(8-12-20)15-19-9-13-21(14-10-19)23-17(4)6-2/h7-14,16-17,22-23H,5-6,15H2,1-4H3
    • InChI Key： YZZTZUHVGICSCS-UHFFFAOYSA-N
    • SMILES： N(C1C=CC(=CC=1)CC1C=CC(=CC=1)NC(C)CC)C(C)CC

Computed Properties

  • Exact Mass: 310.24100
  • Monoisotopic Mass: 310.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.009g/cm3
  • Boiling Point: 458.2ºC at 760mmHg
  • Flash Point: 272.3ºC
  • Refractive Index: 1.581
  • PSA: 24.06000
  • LogP: 5.84420

4,4'-Methylenebisn-sec-butylaniline Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Methylenebisn-sec-butylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M236460-2.5mg
4,4'-Methylenebis[n-sec-butylaniline]
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 $ 200.00 2022-06-04
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M236460-5mg
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 $ 585.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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4,4'-methylenebis[N-sec-butylaniline]
 5285-60-9 96%
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 ￥666.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥2,600.00 2022-09-01
Aaron
AR00D8M5-25g
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 $5.00 2025-02-13
Aaron
AR00D8M5-100g
4,4'-methylenebis[N-sec-butylaniline]
 5285-60-9 98%
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 $9.00 2025-02-13
Aaron
AR00D8M5-500g
4,4'-methylenebis[N-sec-butylaniline]
 5285-60-9 98%
500g
 $31.00 2025-02-13
Aaron
AR00D8M5-1000g
4,4'-methylenebis[N-sec-butylaniline]
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1PlusChem
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4,4'-Methylenebisn-sec-butylaniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5285-60-9)4,4'-methylenebis[N-sec-butylaniline]
Order Number:LE3251;LE9377
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5285-60-9)4,4'-methylenebis[N-sec-butylaniline]
LE3251;LE9377
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email